Cas no 91004-62-5 (4H-1,2,4-Triazole, 4-(3-methylphenyl)-)

4H-1,2,4-Triazole, 4-(3-methylphenyl)- structure
91004-62-5 structure
Product Name:4H-1,2,4-Triazole, 4-(3-methylphenyl)-
CAS No:91004-62-5
MF:C9H9N3
MW:159.187861204147
CID:2191400
Update Time:2023-08-07

4H-1,2,4-Triazole, 4-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-M-tolyl-4h-1,2,4-triazole
    • 4H-1,2,4-Triazole, 4-(3-methylphenyl)-
    • 4-(3-methylphenyl)-4H-1,2,4-triazole
    • Inchi: 1S/C9H9N3/c1-8-3-2-4-9(5-8)12-6-10-11-7-12/h2-7H,1H3
    • InChI Key: GJAPXPKFOKANHR-UHFFFAOYSA-N
    • SMILES: N1(C=NN=C1)C1=CC=CC(C)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Topological Polar Surface Area: 30.7
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd